Cas no 4316-54-5 (Benzenamine,3-methyl-N,N-diphenyl-)

• Product Name: Benzenamine,3-methyl-N,N-diphenyl-
• CAS No: 4316-54-5
• MF: C₁₉H₁₇N
• MW: 259.344984769821
• CID: 328261
• PubChem ID: 11086477
• Update Time: 2025-09-22

Benzenamine,3-methyl-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-N,N-diphenyl-
• 3-methyl-N,N-diphenylaniline
• 3-methylphenyldiphenylamine
• 3-METHYLTRIPHENYLAMINE
• m-tolyl-diphenyl-amine
• N,N-diphenyl-m-toluidine
• CS-0163312
• Benzenamine, 3-methyl-N,N-diphenyl-
• E77201
• 4316-54-5
• BS-52146
• SCHEMBL883418
• FHMZRXAOGIFMFL-UHFFFAOYSA-N
• DTXSID50454751

• Inchi： 1S/C19H17N/c1-16-9-8-14-19(15-16)20(17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-15H,1H3
• InChI Key： FHMZRXAOGIFMFL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 259.13600
• Monoisotopic Mass: 259.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 5.46480